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Compound of Interest

Tert-butyl 2-formylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B132268

This guide provides essential chemical data for 1-Boc-2-piperidinecarbaldehyde, a key
intermediate in organic synthesis, particularly within pharmaceutical and drug development
research. The information is presented for researchers, scientists, and professionals in the
field.

Core Chemical Data

The fundamental molecular properties of 1-Boc-2-piperidinecarbaldehyde are summarized
below. This data is crucial for reaction stoichiometry, analytical characterization, and
experimental design.

Property Value Citations
Chemical Formula C11H19NOs [L121[3][41[5]116]11 7]
Molecular Weight 213.27 g/mol [L121141171

Note: Minor variations in molecular weight (213.28 g/mol ) are also reported in some sources.

[3][6]

Molecular Composition and Structure
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The chemical formula C11H19NOs indicates the elemental composition of the molecule. This
structure consists of a piperidine ring N-protected with a tert-butoxycarbonyl (Boc) group and a
carbaldehyde group at the 2-position. The relationship between the molecule and its
constituent elements is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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